2-(1,3-benzothiazol-2-ylamino)-N-(biphenyl-4-yl)-6-oxo-1,4,5,6-tetrahydropyrimidine-4-carboxamide

• Molecular Formula: C24H19N5O2S
• Molecular Weight: 441.5 g/mol
• IUPAC Name: 2-(1,3-benzothiazol-2-ylamino)-6-oxo-N-(4-phenylphenyl)-4,5-dihydro-1H-pyrimidine-4-carboxamide
• InChI: InChI=1S/C24H19N5O2S/c30-21-14-19(26-23(28-21)29-24-27-18-8-4-5-9-20(18)32-24)22(31)25-17-12-10-16(11-13-17)15-6-2-1-3-7-15/h1-13,19H,14H2,(H,25,31)(H2,26,27,28,29,30)
• InChI Key: XWQNKJFKDHKGIR-UHFFFAOYSA-N
• SMILES: C1C(N=C(NC1=O)NC2=NC3=CC=CC=C3S2)C(=O)NC4=CC=C(C=C4)C5=CC=CC=C5

Description

2-(1,3-benzothiazol-2-ylamino)-N-(biphenyl-4-yl)-6-oxo-1,4,5,6-tetrahydropyrimidine-4-carboxamide is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. This compound is also known as BPTES, which is the abbreviation of its chemical name. BPTES is a small molecule inhibitor that targets the enzyme glutaminase (GLS), which is involved in the metabolism of glutamine.

Mechanism of Action

BPTES targets the enzyme GLS, which catalyzes the conversion of glutamine to glutamate. Glutamate is a crucial neurotransmitter that plays a vital role in various physiological processes, including neuronal signaling and energy metabolism. Inhibition of GLS by BPTES leads to the accumulation of glutamine, which can have detrimental effects on cancer cells and other metabolic disorders. BPTES has also been shown to induce autophagy, a cellular process that is involved in the degradation of cellular components.
Biochemical and physiological effects:
BPTES has been shown to have significant biochemical and physiological effects. In cancer cells, BPTES has been shown to induce apoptosis, a process of programmed cell death. BPTES has also been shown to inhibit cell proliferation and migration in various types of cancer cells. In metabolic disorders, BPTES has been shown to regulate glucose metabolism and improve insulin sensitivity. Additionally, BPTES has been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

BPTES has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. BPTES has also been extensively studied, and its mechanism of action is well understood. However, BPTES has some limitations for lab experiments. It has poor solubility in aqueous solutions, which can limit its use in cell culture experiments. Additionally, BPTES has shown some toxicity in animal models, which can limit its use in preclinical studies.

Future Directions

There are several future directions for research on BPTES. One area of research is the development of more potent and selective GLS inhibitors. BPTES has shown some off-target effects, which can limit its use in clinical settings. Additionally, the development of more water-soluble forms of BPTES can improve its efficacy in cell culture experiments. Another area of research is the identification of biomarkers that can predict the response to BPTES treatment. Finally, the combination of BPTES with other therapies, such as chemotherapy and immunotherapy, can improve its efficacy in cancer therapy.

Synthesis Methods

The synthesis of BPTES involves a series of chemical reactions that require specific reagents and conditions. The first step involves the reaction between 2-aminobenzothiazole and 4-bromo-biphenyl to form 2-(4-bromobiphenyl)-1,3-benzothiazole. This intermediate is then reacted with ethyl acetoacetate and ammonium acetate to form 2-(4-bromobiphenyl)-1,3-benzothiazol-2-ylamino)-4,6-dioxoheptanoic acid ethyl ester. Finally, the ester group is hydrolyzed to form the desired product, BPTES.

Scientific Research Applications

BPTES has been extensively studied for its potential applications in various fields of research. One of the primary areas of research is cancer therapy. GLS is overexpressed in many types of cancer, and its inhibition by BPTES has shown promising results in preclinical studies. BPTES has also been studied for its potential use in metabolic disorders, such as obesity and diabetes. GLS plays a crucial role in the regulation of glutamine metabolism, which is essential for the proper functioning of various organs. BPTES has shown potential in regulating the glutamine metabolism in these disorders. Additionally, BPTES has been studied for its potential use in neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.